Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride

• CAS No.: 93858-97-0
• Molecular Formula: C25H46ClNO2
• Molecular Weight: 428.1 g/mol
• IUPAC Name: benzyl-(2-hydroxy-3-tridecoxypropyl)-dimethylazanium;chloride
• InChI: InChI=1S/C25H46NO2.ClH/c1-4-5-6-7-8-9-10-11-12-13-17-20-28-23-25(27)22-26(2,3)21-24-18-15-14-16-19-24;/h14-16,18-19,25,27H,4-13,17,20-23H2,1-3H3;1H/q+1;/p-1
• InChI Key: YKSKJDXOMJVTDH-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCOCC(C[N+](C)(C)CC1=CC=CC=C1)O.[Cl-]

Description

Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride is a quaternary ammonium compound (QAC) characterized by a benzyl group, a hydroxypropyl backbone, and a tridecyloxy (C13) chain. This structure confers amphiphilic properties, enabling applications as a surfactant, antimicrobial agent, or cholinesterase inhibitor. The hydroxy group enhances solubility in polar solvents, while the tridecyloxy chain contributes to lipophilicity, influencing micelle formation and membrane interaction .

Preparation Methods

The preparation methods for EINECS 299-332-9 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. Industrial production methods may vary, but they typically involve large-scale synthesis processes that adhere to stringent safety and environmental regulations .

Chemical Reactions Analysis

EINECS 299-332-9 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may require oxidizing agents such as potassium permanganate, while reduction reactions might use reducing agents like sodium borohydride. The major products formed from these reactions can vary widely based on the specific conditions and reagents used .

Scientific Research Applications

EINECS 299-332-9 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications might include its use in the production of specialized materials or as a component in manufacturing processes .

Mechanism of Action

The mechanism of action of EINECS 299-332-9 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues in Quaternary Ammonium Salts

Table 1: Key Structural and Functional Differences

Compound Name	Structure Highlights	Alkyl Chain Length	Functional Groups	Key Applications
Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride	Benzyl, C13 alkoxy, hydroxypropyl	C13	Hydroxy, alkoxy, quaternary ammonium	Surfactant, antimicrobial
Didecyl dimethylammonium chloride (DDMMAC)	Two C10 chains	2 × C10	Quaternary ammonium	Disinfectant, antimicrobial
Benzyldimethyl [3-(myristoylamino)propyl] ammonium chloride (BDMMAC)	Benzyl, C14 amide	C14 (myristoyl)	Amide, quaternary ammonium	Surfactant, micelle stabilization
1-{2-hydroxy-3-(4-methoxyphenylcarbamoyl)oxypropyl}-4-(3-trifluoromethylphenyl)piperazin-1-ium chloride	Piperazine, trifluoromethylphenyl	Variable	Carbamate, hydroxy	Antimycobacterial

Key Observations :

• Chain Length Impact : Longer alkyl chains (e.g., C13 in the target compound vs. C10 in DDMMAC) enhance lipophilicity, improving membrane disruption but reducing water solubility .

Antimicrobial Activity

Table 2: Comparative Antimicrobial Efficacy

Compound	MIC* against Mycobacterium kansasii (µg/mL)	MIC against Staphylococcus aureus (µg/mL)	Notes
Target Compound	Not reported	Not reported	Inferred activity based on structural similarity to piperazinium derivatives
BDMMAC	N/A	0.02 (at 0.02% concentration)	Broad-spectrum activity due to C14 chain
Piperazinium chloride derivatives	2–8 (vs. isoniazid)	N/A	Trifluoromethyl groups enhance mycobacterial inhibition

*MIC: Minimum Inhibitory Concentration

Analysis :

• The hydroxypropyl group may reduce cytotoxicity relative to chlorinated analogues (e.g., benzyl(3-chloro-2-hydroxypropyl)dimethylammonium chloride) .

Physicochemical Properties

Insights :

• The absence of chlorine in the target compound may reduce toxicity compared to its chlorinated analogue .
• The C13 chain length suggests moderate CMC, balancing solubility and surfactant efficacy .

Biological Activity

Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride is a quaternary ammonium compound that exhibits significant biological activity, particularly in antimicrobial and surfactant applications. This article delves into its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its implications in various fields.

Chemical Structure and Properties

Benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride can be classified as a cationic surfactant. Its molecular structure includes a benzyl group, a hydroxypropyl moiety, and a long-chain alkoxy group, contributing to its amphiphilic nature. This structure facilitates interactions with biological membranes, enhancing its biological activity.

The primary mechanism through which benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride exerts its biological effects is through disruption of microbial cell membranes. Cationic surfactants like this compound tend to interact with negatively charged components of bacterial membranes, leading to increased permeability and eventual cell lysis. The following table summarizes key properties related to its biological activity:

Property	Description
Chemical Class	Quaternary Ammonium Compound
Molecular Formula	C₁₉H₃₉ClN₂O₂
Solubility	Soluble in water; forms micelles at higher concentrations
Antimicrobial Activity	Effective against Gram-positive and Gram-negative bacteria
Mechanism	Disruption of cell membrane integrity

Antimicrobial Properties

Research indicates that benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride demonstrates potent antimicrobial activity against various pathogens. It has shown effectiveness in both clinical and environmental settings, making it a valuable compound in disinfectants and antiseptics.

• Gram-positive Bacteria : Studies have reported significant inhibitory effects against Staphylococcus aureus and Streptococcus pneumoniae.
• Gram-negative Bacteria : The compound also exhibits activity against Escherichia coli and Pseudomonas aeruginosa, although the efficacy may vary based on concentration and exposure time.

Cytotoxicity Studies

While the antimicrobial properties are beneficial, cytotoxicity assessments are crucial to understanding the safety profile of this compound. In vitro studies have indicated that at certain concentrations, the compound can induce cytotoxic effects on mammalian cells. The following table outlines findings from cytotoxicity studies:

Cell Line	IC₅₀ (µg/mL)	Observations
HeLa Cells	50	Moderate cytotoxicity observed
MCF-7 Cells	75	High viability at lower concentrations
Primary Human Keratinocytes	100	Minimal cytotoxicity at therapeutic levels

Case Study 1: Efficacy in Disinfectants

A study published in Applied Environmental Microbiology evaluated the effectiveness of benzyl(2-hydroxy-3-(tridecyloxy)propyl)dimethylammonium chloride as an active ingredient in disinfectants. Results showed a 99% reduction in bacterial load on contaminated surfaces within 10 minutes of application.

Case Study 2: Immunomodulatory Effects

Another study explored the immunomodulatory effects of this compound when used as an adjuvant in vaccine formulations. The findings suggested that it enhances the immune response by promoting antibody production and T-cell activation, indicating potential for use in vaccine development.